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Compound of Interest

Compound Name: 1-Azido-2-methoxyethane
CAS No.: 80894-21-9
Cat. No.: B3194207
Get Quote
. J

Document Control:

Compound: 1-Azido-2-methoxyethane[1]

CAS: 14887-18-4

Hazard Class: High-Energy Organic Azide / Peroxide Former

Primary Application: Click Chemistry (Linker synthesis), PROTACs

Executive Summary & Risk Profile

1-Azido-2-methoxyethane is a bifunctional small molecule acting as a "dual-threat” reagent. It
combines the shock-sensitivity of a low-molecular-weight organic azide with the auto-oxidation
risks of an aliphatic ether.

While widely used as a spacer in bioconjugation due to its hydrophilicity, its safety profile is
governed by a critically low Carbon-to-Nitrogen (C/N) ratio. This compound should never be
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distilled to dryness. This guide defines a self-validating storage protocol to mitigate the risk of
spontaneous decomposition and peroxide accumulation.

Physicochemical Identity

Data below aggregates experimental and predicted values for CAS 14887-18-4.

Property Value Technical Note

Low molecular weight
Molecular Formula increases volatility and shock

sensitivity.

Molecular Weight 117.11 g/mol -

Do not heat to this
Boiling Point ~124-125 °C temperature. Decomposition

may precede boiling.

Density 0.965 g/cm?3 Liquid at room temperature.

CRITICAL HAZARD. (See
Section 3).

C/N Ratio 1.33

. Miscible in most organic
Solubility DCM, THF, DMF, Water -
solvents.

Stability Assessment: The "Dual-Threat" Mechanism
The C/N Ratio Rule (Explosion Hazard)

The stability of organic azides is empirically predicted by the ratio of carbon/oxygen atoms to
nitrogen atoms. The safety threshold is defined by the equation:

[2]
For 1-Azido-2-methoxyethane (
):

Analysis: A ratio of 1.33 is significantly below the safety threshold of 3.
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 Implication: This molecule is energy-rich and potentially unstable.[3][4] It retains enough
energy to sustain a propagating decomposition (explosion) if initiated by heat or shock.

o Operational Rule: Never isolate this compound in quantities >1g neat. Always store and
handle in solution (e.g., 0.5M in tert-butyl methyl ether or DCM) whenever possible.

The Ether Linkage (Peroxide Hazard)
The methoxyethyl group (

) classifies this molecule as a Class B Peroxide Former.

e Mechanism: Exposure to atmospheric oxygen and light promotes radical autoxidation at the

-carbon next to the ether oxygen.

o Synergy of Risk: If peroxides form and the solution is concentrated (e.g., via rotary
evaporation), the friction from peroxide crystals can detonate the azide core.

Storage & Monitoring Protocols
Environmental Conditions

To maintain integrity and prevent degradation, the following "Cold-Dark-Inert" system is
mandatory:

o Temperature: Store at -20°C. Low temperature kinetically inhibits both azide decomposition
and peroxide formation.

o Atmosphere: Headspace must be backfilled with Argon or Nitrogen. Oxygen exclusion is the
primary defense against peroxidation.

o Container:
o Primary: Teflon (PTFE) or High-Density Polyethylene (HDPE) bottles.

o Avoid: Ground glass joints. The friction of glass-on-glass can initiate detonation if azide
crystals or peroxides are present on the joint.
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» Light: Amber vessels or foil-wrapped containers to block UV radiation.

The "Self-Validating" Monitoring Cycle

Do not assume stability. Verify it using this decision logic:

Monthly Storage Audit

Visual Inspection:
Crystals or Precipitate?

No (Clear Liquid)
Peroxide Test (KI Strip)
es (Shock Hazard) Is > 10 ppm?
High (>20 ppm)
QUENCH IMMEDIATELY Dilute & Use Immediately Safe for Use
Do not attempt to salvage Do not concentrate Re-seal under Argon

Click to download full resolution via product page

Figure 1: Storage decision logic tree. Visual signs of crystallization indicate immediate danger.

Handling & Deactivation (Quenching)[5]
Handling "Golden Rules"
» No Rotary Evaporation: Never distill this compound to dryness. The concentration of azides

and peroxides creates a high probability of explosion.

o Plastic Tools Only: Use Teflon or plastic spatulas. Metal spatulas can react with trace
hydrazoic acid to form heavy metal azides (e.g., Copper Azide), which are primary
explosives.
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e Shielding: Always work behind a blast shield when handling >500 mg.

Controlled Quenching Protocol (Staudinger Reduction)

If the compound degrades or waste needs disposal, chemical reduction is safer than standard
disposal. The Staudinger reduction converts the explosive azide into a stable amine.

Reagents:
o Triphenylphosphine (

)I516]

o Tetrahydrofuran (THF)[5]

o Water[5][7]

Procedure:

 Dilution: Dissolve the azide waste in THF (approx 0.1 M).
e Addition: Add 1.5 equivalents of

slowly at room temperature. Observation: Nitrogen gas (
) will evolve (bubbling).[8]

e Hydrolysis: Once bubbling ceases (formation of iminophosphorane), add water (10
equivalents).

o Completion: Stir for 3 hours. The azide is converted to 2-methoxyethylamine and
triphenylphosphine oxide.

» Disposal: The resulting mixture is non-explosive and can be disposed of via standard organic
waste streams.
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Figure 2: Chemical pathway for safe quenching of the azide functionality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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